1-benzyl-2-((4-((2,4-difluorophenyl)sulfonyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole

• IUPAC Name: 1-benzyl-2-[[4-(2,4-difluorophenyl)sulfonylpiperazin-1-yl]methyl]benzimidazole
• InChI: InChI=1S/C25H24F2N4O2S/c26-20-10-11-24(21(27)16-20)34(32,33)30-14-12-29(13-15-30)18-25-28-22-8-4-5-9-23(22)31(25)17-19-6-2-1-3-7-19/h1-11,16H,12-15,17-18H2
• InChI Key: ANPIGTDVLQVHNO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC3=CC=CC=C3N2CC4=CC=CC=C4)S(=O)(=O)C5=C(C=C(C=C5)F)F
• Molecular Formula: C25H24F2N4O2S
• Molecular Weight: 482.5 g/mol

Description

1-benzyl-2-((4-((2,4-difluorophenyl)sulfonyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C25H24F2N4O2S and its molecular weight is 482.55. The purity is usually 95%.
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Scientific Research Applications

Given the absence of direct results, we can infer that compounds with similar structural features are widely studied for their pharmacological properties, including metabolism, safety, efficacy, and mechanisms of action in human subjects. These studies contribute to our understanding of their therapeutic potential, safety profiles, and pharmacokinetics, laying the groundwork for future research into similar compounds.

Scientific Research Applications:

• Pharmacokinetics and Metabolism

  Studies on compounds like midazolam and venetoclax provide insights into the metabolism, excretion, and disposition of drugs in humans, emphasizing the importance of understanding these aspects for drug development (Heizmann & Wh, 1981; Liu et al., 2017).

• Therapeutic Efficacy and Safety

  Research into compounds for the treatment of conditions like cutaneous leishmaniasis and ulcerative colitis highlights the ongoing search for effective and safe therapeutic agents. These studies underscore the therapeutic potential of compounds with benzyl, piperazinyl, and imidazole groups in treating infectious and inflammatory diseases (Weinrauch, Livshin, & El-on, 1983; Fleig et al., 1988).

• Mechanisms of Action

  Understanding the mechanisms through which these compounds exert their effects, such as through modulation of GABA(A) receptors or inhibition of specific enzymes, is crucial for developing targeted therapies. Studies on TPA023B and E3024 illustrate the scientific effort to elucidate these mechanisms, aiming to optimize therapeutic outcomes while minimizing adverse effects (Laere et al., 2008; Takeuchi et al., 2013).

Mechanism of Action

Target of Action

Compounds with a benzimidazole core are known to interact with a variety of biological targets, including enzymes and receptors . The presence of a piperazine ring and a sulfonyl group could potentially enhance the compound’s ability to bind to these targets.

Mode of Action

The compound might interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der Waals forces. The difluorophenyl group could enhance the compound’s lipophilicity, potentially improving its ability to cross cell membranes and reach intracellular targets .

Biochemical Pathways

The exact biochemical pathways affected by this compound would depend on its specific targets. Benzimidazole derivatives have been associated with a wide range of biological activities, including antimicrobial, antiviral, and anticancer effects .

Pharmacokinetics

The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on various factors, including its lipophilicity, molecular size, and the presence of functional groups that can undergo metabolic transformations. The difluorophenyl group could potentially enhance the compound’s metabolic stability .

Result of Action

The molecular and cellular effects of the compound would depend on its specific targets and the pathways they are involved in. Potential effects could include the inhibition of enzyme activity, disruption of cellular processes, or induction of cell death .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, the compound’s solubility and stability could be affected by the pH of its environment .